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Compound of Interest

Compound Name: 4-Methyloctane

Cat. No.: B165697 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential, step-by-step procedures for the safe disposal of 4-
methyloctane, a flammable liquid classified with aspiration and potential environmental

hazards. Adherence to these guidelines is critical for minimizing risks and ensuring responsible

chemical waste management.

Immediate Safety and Hazard Information
4-Methyloctane is a flammable liquid and vapor, categorized as a Category 3 flammable liquid.

[1][2] It also presents an aspiration hazard and may be fatal if swallowed and enters the

airways.[1][2][3][4] Therefore, handling and disposal require stringent safety measures to

prevent ignition and exposure.

Key Hazards:

Flammable Liquid: Keep away from heat, sparks, open flames, and hot surfaces.[1][2][4] Use

non-sparking tools and explosion-proof equipment.[1]

Aspiration Hazard: May be fatal if swallowed and enters the airways.[1][4] Do not induce

vomiting if ingested.[1]

Environmental Hazard: Discharge into the environment must be avoided.[1] Do not let the

chemical enter drains or sewer systems.[1][4]
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Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 4-methyloctane.

Property Value

Molecular Formula C₉H₂₀

Molecular Weight 128.25 g/mol

CAS Number 2216-34-4

Boiling Point 141.6 °C at 760 mmHg

Flash Point 24.2 °C

Density 0.722 g/cm³

Water Solubility 115 μg/kg at 25 °C

Procedural Protocol for Disposal
This protocol outlines the step-by-step process for the safe disposal of 4-methyloctane.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Always wear suitable protective clothing, chemical-impermeable gloves, and eye/face

protection.[1][4]

Handle 4-methyloctane in a well-ventilated place, preferably within a chemical fume hood.

[1]

2. Waste Collection:

Collect waste 4-methyloctane in a suitable, labeled, and closed container.[1] The container

must be compatible with flammable hydrocarbons.

Do not mix with incompatible waste streams. It is advisable to collect alkanes and other non-

halogenated organic solvents in a dedicated waste container.[5]
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Ensure the waste container is properly grounded and bonded during transfer to prevent

static discharge.[1][4]

3. Labeling and Storage:

Clearly label the waste container as "Hazardous Waste," "Flammable," and with the full

chemical name "4-Methyloctane."

Store the sealed waste container in a designated hazardous waste accumulation area, which

should be a cool, well-ventilated place away from ignition sources.[2][4]

Store locked up.[1][4]

4. Final Disposal:

The primary method for the disposal of 4-methyloctane is through a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[1]

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a certified hazardous waste disposal contractor.[6][7] Do not attempt to

dispose of this chemical through regular trash or sewer systems.[1][6]

5. Container Decontamination:

Empty containers that held 4-methyloctane can be triple-rinsed with a suitable solvent (e.g.,

ethanol or acetone).[1]

The rinsate must be collected and disposed of as hazardous waste.[6]

After thorough decontamination, the packaging can be punctured to render it unusable for

other purposes and then disposed of in a sanitary landfill, or recycled/reconditioned if

permissible by local regulations.[1]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 4-
methyloctane.
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Step 1: Assess Hazards & Wear PPE
- Flammable Liquid
- Aspiration Hazard

- Wear gloves, goggles, lab coat

Step 2: Collect Waste
- Use designated, compatible container

- Ground and bond container

Step 5: Decontaminate Empty Container
- Triple rinse with appropriate solvent
- Collect rinsate as hazardous waste

Step 3: Label and Store
- Label as 'Hazardous Waste, Flammable, 4-Methyloctane'

- Store in cool, ventilated, secure area

For empty containers

Step 4: Arrange Professional Disposal
- Contact EHS or certified waste vendor

Licensed Chemical Destruction Facility
(e.g., Incineration)

Dispose of Decontaminated Container
- Puncture and landfill or recycle per regulations

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 4-methyloctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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